2H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

• IUPAC Name: 1,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine;dihydrochloride
• InChI: InChI=1S/C7H11N3.2ClH/c1-2-7-6(4-8-3-1)5-9-10-7;;/h5,8H,1-4H2,(H,9,10);2*1H
• InChI Key: ATFBIRKTHZPRLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CNC1)C=NN2.Cl.Cl
• Molecular Formula: C7H13Cl2N3
• Molecular Weight: 210.10 g/mol
• CAS RN: 1955557-03-5

Description

2H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride is a heterocyclic compound with the CAS Number: 1955557-03-5. It has a molecular weight of 210.11. The IUPAC name for this compound is 2,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine dihydrochloride.

Molecular Structure Analysis

The InChI code for 2H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride is 1S/C7H11N3.2ClH/c1-2-7-6(4-8-3-1)5-9-10-7;;/h5,8H,1-4H2,(H,9,10);2*1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its melting point is between 249-250 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Pyrazolo-fused Heterocycles : Research has demonstrated the synthesis of pyrazolo-fused heterocycles, including azepines and azocines, through Friedel-Crafts cyclialkylation approaches. These compounds show promising pharmaceutical and therapeutic values due to their novel structures (Abd El-Aal & Khalaf, 2016).

• Construction of Pyrazoloazepines : The construction of pyrazoloazepines through the reaction of oxo-hydroxy-cyano-tetrahydroazepine with glycine ester, followed by cyclization, has been explored. This process leads to the formation of tricyclic pyrazoloazepines, highlighting the compound's versatility in generating complex heterocyclic systems (Glushkov & Stezhko, 1980).

Pharmaceutical and Therapeutic Potential

• Antimicrobial Activity : A study on quaternary salts derived from pyrazoloazepines showed that some compounds exhibit antibacterial and antifungal activities. This highlights the potential of these compounds in developing new antimicrobial agents (Demchenko et al., 2021).

• Catalytic Applications : Ru(arene) complexes of bispyrazolylazines, including pyrazoloazepines, have been synthesized and shown to be active in the catalytic hydrogen transfer of ketones. This indicates their potential application in catalytic processes and organic synthesis (Soriano et al., 2009).

Chemical Transformations and Reactions

• Regioselective Assembly : The synthesis of pyrazoloazepines using a regioselective assembly process has been reported, illustrating the compound's role in constructing complex heterocycles for potential pharmaceutical applications (Dvorak et al., 2021).

• Novel Synthetic Routes : Studies have also focused on developing novel synthetic routes toward pyrazolo-fused heterocycles, demonstrating the flexibility and adaptability of these compounds in synthetic organic chemistry (Parekh et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements associated with it include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements provide guidance on how to handle and store the compound safely.